3-amino-4-fluoro-N,N-dimethylbenzene-1-sulfonamide
Overview
Description
3-amino-4-fluoro-N,N-dimethylbenzene-1-sulfonamide is a chemical compound with the CAS Number: 1017448-64-4 . It has a molecular weight of 218.25 and its IUPAC name is 3-amino-4-fluoro-N,N-dimethylbenzenesulfonamide . It is usually in the form of a powder .
Molecular Structure Analysis
The InChI code for 3-amino-4-fluoro-N,N-dimethylbenzene-1-sulfonamide is 1S/C8H11FN2O2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,10H2,1-2H3 . This code provides a specific description of the molecule’s structure. For a detailed molecular structure analysis, specialized software or databases like ChemSpider can be used .Physical And Chemical Properties Analysis
3-amino-4-fluoro-N,N-dimethylbenzene-1-sulfonamide is a powder that is stored at room temperature . It has a molecular weight of 218.25 .Scientific Research Applications
Medicinal Chemistry
Sulfonamides, including 3-amino-4-fluoro-N,N-dimethylbenzene-1-sulfonamide, are well-known motifs in medicinal chemistry . They form a large family of antibacterial agents and are found in numerous other drugs . The properties of the sulfonamide motif, particularly aryl and heteroaryl sulfonamides, of being resistant to hydrolysis while being transition-state mimetics of the peptide bond has endeared them to the medicinal chemist over the years .
Organic Synthesis
The sulfonamide group is a valuable tool in organic synthesis . It can serve as an activating group, protecting group, leaving group, and as a molecular scaffold . The specific structure of 3-amino-4-fluoro-N,N-dimethylbenzene-1-sulfonamide could offer unique reactivity profiles in synthetic chemistry.
Drug Development
Given the wide-spread use of sulfonamide-containing compounds in the pharmaceutical industry, 3-amino-4-fluoro-N,N-dimethylbenzene-1-sulfonamide could potentially be used in the development of new drugs . Its specific structure might interact with biological targets in a unique way, leading to novel therapeutic effects.
Biological Research
In biological research, sulfonamides are often used as probes to study various biological processes . The specific structure of 3-amino-4-fluoro-N,N-dimethylbenzene-1-sulfonamide could make it a useful probe for studying specific biological systems or processes.
Material Science
In material science, sulfonamides can be used in the synthesis of various materials . The specific structure of 3-amino-4-fluoro-N,N-dimethylbenzene-1-sulfonamide could potentially lead to the development of new materials with unique properties.
Analytical Chemistry
In analytical chemistry, sulfonamides can be used as reagents in various analytical methods . The specific structure of 3-amino-4-fluoro-N,N-dimethylbenzene-1-sulfonamide could potentially be used to develop new analytical methods or improve existing ones.
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H312, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501 . For more detailed safety information, the MSDS (Material Safety Data Sheet) should be consulted .
properties
IUPAC Name |
3-amino-4-fluoro-N,N-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11FN2O2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOWSLAFSAAHMOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC(=C(C=C1)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11FN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-4-fluoro-N,N-dimethylbenzene-1-sulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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